molecular formula C6H8BrN3O2S B8462147 N-(5-bromopyrimidin-2-yl)-N-methylmethanesulfonamide

N-(5-bromopyrimidin-2-yl)-N-methylmethanesulfonamide

Cat. No.: B8462147
M. Wt: 266.12 g/mol
InChI Key: RXXZFUDBSPNKQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-bromopyrimidin-2-yl)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C6H8BrN3O2S and its molecular weight is 266.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8BrN3O2S

Molecular Weight

266.12 g/mol

IUPAC Name

N-(5-bromopyrimidin-2-yl)-N-methylmethanesulfonamide

InChI

InChI=1S/C6H8BrN3O2S/c1-10(13(2,11)12)6-8-3-5(7)4-9-6/h3-4H,1-2H3

InChI Key

RXXZFUDBSPNKQE-UHFFFAOYSA-N

Canonical SMILES

CN(C1=NC=C(C=N1)Br)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (0.22 g, 60% in oil) was added to a solution of (5-bromopyrimidin-2-yl)methylamine (0.85 g) in DMF (10 ml) at 0° C. and stirred for 30 min. Methanesulphonyl chloride (0.62 g) was added dropwise, the mixture warmed to RT and stirred for a further 2 h. The reaction was quenched with water and then extracted with EtOAc. The organics were washed with water, dried, and evaporated under reduced pressure. The residue was purified by chromatography on silica eluting with 1% methanol/DCM. Yield 0.42 g
Quantity
0.22 g
Type
reactant
Reaction Step One
Quantity
0.85 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One

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